Cas no 890099-15-7 (2-Acetoxy-3',5'-methylbenzophenone)

2-Acetoxy-3',5'-methylbenzophenone structure
890099-15-7 structure
Product Name:2-Acetoxy-3',5'-methylbenzophenone
CAS No:890099-15-7
MF:C17H16O3
MW:268.307145118713
CID:878282
PubChem ID:24722921
Update Time:2025-04-19

2-Acetoxy-3',5'-methylbenzophenone Chemical and Physical Properties

Names and Identifiers

    • [2-(3,5-dimethylbenzoyl)phenyl] acetate
    • 2-ACETOXY-3',5'-METHYLBENZOPHENONE
    • 2-(3,5-Dimethylbenzoyl)phenylacetate
    • AKOS016018261
    • MFCD07698862
    • 890099-15-7
    • 2-(3,5-Dimethylbenzoyl)phenyl acetate
    • DTXSID00641614
    • 2-Acetoxy-3',5'-methylbenzophenone
    • MDL: MFCD07698862
    • Inchi: 1S/C17H16O3/c1-11-8-12(2)10-14(9-11)17(19)15-6-4-5-7-16(15)20-13(3)18/h4-10H,1-3H3
    • InChI Key: UVAUFBIYKFNXEY-UHFFFAOYSA-N
    • SMILES: O(C(C)=O)C1C=CC=CC=1C(C1C=C(C)C=C(C)C=1)=O

Computed Properties

  • Exact Mass: 268.11000
  • Monoisotopic Mass: 268.109944368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 353
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • Density: 1.128
  • Boiling Point: 431.7°C at 760 mmHg
  • Flash Point: 191.7°C
  • Refractive Index: 1.561
  • PSA: 43.37000
  • LogP: 3.45970

2-Acetoxy-3',5'-methylbenzophenone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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